molecular formula C21H21D9O2 B1162995 Δ9-THC-d9 (exempt preparation)

Δ9-THC-d9 (exempt preparation)

Cat. No. B1162995
M. Wt: 323.5
InChI Key: CYQFCXCEBYINGO-OGIBJJSFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Δ Δ This product is intended for forensic and research purposes.

Scientific Research Applications

  • Molecular Characterization and Peripheral Effects :

    • Δ9-THC is known for effects such as analgesia, anti-inflammation, immunosuppression, anticonvulsion, and alleviation of intraocular pressure in glaucoma. The synthesis of potent derivatives has been a significant area of research. Δ9-THC acts on G-protein-coupled receptors, primarily expressed in the brain, but there's interest in peripheral receptor interactions too (Munro, Thomas, & Abu-Shaar, 1993).
  • Metabolomics and Toxicity :

    • The metabolism of Δ9-THC is complex and involves various factors like form, route of administration, genetics, and alcohol consumption. Metabolomics studies aim to discover new compounds and metabolites that contribute to Δ9-THC's toxic effects and potential therapeutic uses (Dinis-Oliveira, 2016).
  • Novel Phytocannabinoids and Activity :

    • Research has identified new phytocannabinoids with structures similar to Δ9-THC but with different biological activities. For example, Δ9-THCP, a cannabinoid with a longer side chain than Δ9-THC, shows higher cannabimimetic activity, influencing our understanding of the pharmacological properties of various cannabis strains (Citti et al., 2019).
  • Acute Exposure Assessment :

    • Studies have assessed acute exposure to Δ9-THC, especially in the context of dietary intake. This research is crucial for understanding the impact of Δ9-THC in food items and setting safety standards (Arcella, Cascio, & Mackay, 2020).
  • Brain Stimulation and Behavioral Effects :

    • Δ9-THC's effect on brain stimulation reward has been explored, showing similarities in CNS hedonic systems to other drugs of abuse. This research helps in understanding marijuana's rewarding effects and potential for abuse (Gardner et al., 2006).
  • Biogenic Amine Interactions :

    • Research has explored how Δ9-THC interacts with brain biogenic amines, a group of neurotransmitters. These interactions are key to understanding the drug's complex pharmacological profile, which includes both stimulatory and depressant effects (Poddar, Biswas, & Ghosh, 1976).
  • Dopamine Efflux and Opioid System Interaction :

    • Δ9-THC has been shown to increase dopamine efflux in certain brain regions, with its effects modulated by opioid systems. This finding suggests a link between marijuana's euphorigenic effects and dopamine mechanisms, potentially influenced by endogenous opioid peptides (Chen et al., 1990).
  • Glutamate Signaling :

    • There's evidence that Δ9-THC affects glutamate neurotransmission, which might underlie its psychotomimetic effects. This area of research is significant for understanding the neurochemical basis of psychotic symptoms associated with cannabis use (Colizzi et al., 2016).

properties

Molecular Formula

C21H21D9O2

Molecular Weight

323.5

InChI

InChI=1S/C21H30O2/c1-5-6-7-8-15-12-18(22)20-16-11-14(2)9-10-17(16)21(3,4)23-19(20)13-15/h11-13,16-17,22H,5-10H2,1-4H3/t16-,17-/m1/s1/i1D3,5D2,6D2,7D2

InChI Key

CYQFCXCEBYINGO-OGIBJJSFSA-N

SMILES

CC1=C[C@]2([H])[C@@](C(C)(C)OC3=C2C(O)=CC(CC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=C3)([H])CC1

synonyms

Dronabinol-d9; Δ9-Tetrahydrocannabinol-d9

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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